Cas no 17696-11-6 (8-Bromooctanoic acid)

• Product Name: 8-Bromooctanoic acid
• CAS No: 17696-11-6
• MF: C₈H₁₅BrO₂
• MW: 223.107502222061
• MDL: MFCD00004430
• CID: 50852
• PubChem ID: 548275
• Update Time: 2025-09-20

8-Bromooctanoic acid Chemical and Physical Properties

Names and Identifiers

• 8-Bromooctanoic acid
• 8-Bromocaprylic acid
• 8-BROMO-N-OCTANOIC ACID
• 6-bromooctanoic acid
• 8-bromo-1-octanoic acid
• 8-bromo-octanoic acid
• Octanoic acid,8-bromo
• 8-bromooctanoic
• 8-broMo bitterness
• i-bromocaprylic acid
• 8-Bromooctanoic acid,95%
• 8-BROMOOCTANOIC ACID 97%
• 8-BroMooctanoic acid, 98%+
• 8-BroMooctanoic acid, 95% 50GR
• Octanoic acid, 8-bromo-
• omega-BROMOCAPRYLIC ACID
• 8-bromo octanoic acid
• BKJFDZSBZWHRNH-UHFFFAOYSA-N
• Octanoicacid, 8-bromo-
• KSC180G8H
• BR1099
• VZ31009
• LS41646
• AKOS015836155
• SCHEMBL329076
• AMY31536
• B1675
• AC-16341
• J-200082
• FT-0637589
• 8-Bromooctanoic acid, 97%
• AS-12133
• NS00120420
• SH6
• MFCD00004430
• 17696-11-6
• 8-Bromooctanoicacid
• EN300-85284
• CS-W007700
• BP-31087
• DTXSID40338314
• DTXCID10289400
• DB-044278
• HY-W007700
• 605-788-5
• FB19274

• MDL： MFCD00004430
• Inchi： 1S/C8H15BrO2/c9-7-5-3-1-2-4-6-8(10)11/h1-7H2,(H,10,11)
• InChI Key： BKJFDZSBZWHRNH-UHFFFAOYSA-N
• SMILES： BrCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 222.02600
• Monoisotopic Mass: 222.02554 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.3
• Molecular Weight: 223.11

Experimental Properties

• Color/Form: Uncertain
• Density: 1.3542 (rough estimate)
• Melting Point: 35-37 °C (lit.)
• Boiling Point: 147-150 °C/2 mmHg(lit.)
• Flash Point: >110°C
• Refractive Index: 1.4613 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong bases.
• PSA: 37.30000
• LogP: 2.80650
• Solubility: Uncertain

8-Bromooctanoic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids